Cas no 49582-68-5 (3-Buten-2-one, 4-(dimethylamino)-4-methoxy-)
49582-68-5 structure
Product Name:3-Buten-2-one, 4-(dimethylamino)-4-methoxy-
CAS No:49582-68-5
MF:C7H13NO2
MW:143.183622121811
CID:2669526
Update Time:2023-08-06
3-Buten-2-one, 4-(dimethylamino)-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 4-(Dimethylamino)-4-methoxy-3-buten-2-one
- 3-Buten-2-one, 4-(dimethylamino)-4-methoxy-
- NHWSRAGFVDXRMH-ALCCZGGFSA-N
- (3Z)-4-(Dimethylamino)-4-methoxy-3-buten-2-one #
-
- Inchi: 1S/C7H13NO2/c1-6(9)5-7(10-4)8(2)3/h5H,1-4H3/b7-5-
- InChI Key: NHWSRAGFVDXRMH-ALCCZGGFSA-N
- SMILES: O(C)/C(=C\C(C)=O)/N(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 150
- Topological Polar Surface Area: 29.5
3-Buten-2-one, 4-(dimethylamino)-4-methoxy- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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